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Compound of Interest

Compound Name: 2-Methyl-3-nitroaniline

Cat. No.: B147196

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazards and
necessary safety precautions for handling 2-Methyl-3-nitroaniline. The information is intended
to equip researchers, scientists, and professionals in drug development with the knowledge to
safely handle this chemical in a laboratory or industrial setting. This guide includes quantitative
data on physical and chemical properties, toxicological information, detailed safety protocols,
and visual workflows for emergency procedures.

Physicochemical and Toxicological Data

A clear understanding of the physical, chemical, and toxicological properties of 2-Methyl-3-
nitroaniline is fundamental to its safe handling. The following tables summarize key
guantitative data.

Table 1: Physical and Chemical Properties of 2-Methyl-3-nitroaniline
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Property Value Source
Molecular Formula C7HsN20:2 [1112]
Molecular Weight 152.15 g/mol [1]

Yellow to greenish-yellow
Appearance crystalline powder or yellow [11[3]

rhombic needles.
Melting Point 88-90 °C (190-194 °F) [4]
Boiling Point 305 °C (581 °F) (decomposes)  [1][4]

- Insoluble in water (<1 mg/mL

Solubility [1][3]

at 23 °C).

Stable under normal

. temperatures and pressures.

Stability N [3]

May be sensitive to prolonged

exposure to air.

Table 2: Toxicological Information for 2-Methyl-3-nitroaniline
Hazard Classification GHS Category Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin.[1]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[1]
» o H373: May cause damage to

Specific Target Organ Toxicity

Category 2 organs through prolonged or
(Repeated Exposure)

repeated exposure.[1][2]
Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with

Environment, Long-term Category 2

Hazard

long lasting effects.[2]
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Hazard Identification and GHS Classification

2-Methyl-3-nitroaniline is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a standardized framework
for communicating these hazards.

Signal Word:Danger[2][4]

GHS Pictograms:

o lualt text

o lualt text

o lualt text

Hazard Statements:

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[2][4]

o H373: May cause damage to organs through prolonged or repeated exposure.[1][2]
e H411: Toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the safety data sheet (SDS)
for this chemical. Key precautions include:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2]
e P273: Avoid release to the environment.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[4]

e P302 + P352: IF ON SKIN: Wash with plenty of water.
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e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
o P405: Store locked up.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Experimental Protocols

Thermal Stability Assessment by Differential Scanning
Calorimetry (DSC)

Objective: To determine the thermal stability of 2-Methyl-3-nitroaniline and identify potential
thermal hazards by detecting exothermic decomposition events. This protocol is based on the
principles outlined in ASTM E537.

Methodology:

e Sample Preparation: A small sample of 2-Methyl-3-nitroaniline (typically 5-20 mg) is
accurately weighed and placed into a high-pressure DSC cell. For safety studies, sealed
cells are recommended to prevent the loss of volatile decomposition products.

e Instrument Setup: The DSC instrument is calibrated according to the manufacturer's
instructions. An empty, sealed DSC cell is used as a reference.

o Experimental Conditions: The sample and reference cells are placed in the DSC furnace.
The temperature is ramped at a constant rate, typically between 2-10 °C/min, over a defined
temperature range (e.g., from ambient to 350 °C). The experiment should be conducted
under an inert atmosphere, such as nitrogen, to prevent oxidation.

o Data Acquisition: The differential heat flow between the sample and the reference is
measured as a function of temperature.

o Data Analysis: The resulting thermogram is analyzed to identify the onset temperature of any
exothermic or endothermic events. The enthalpy of these events (in J/g) is calculated by
integrating the peak area. A significant exothermic event indicates thermal decomposition
and a potential thermal hazard.
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Small-Scale Chemical Incompatibility Testing

Objective: To assess the potential for hazardous reactions when 2-Methyl-3-nitroaniline is
mixed with other substances, particularly those it is known to be incompatible with (acids, acid
chlorides, acid anhydrides, chloroformates, and strong oxidizers).[1]

Methodology:

o Personal Protective Equipment: This experiment must be conducted in a chemical fume
hood with appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab
coat.

o Scale: All tests should be performed on a small scale. Start with approximately 50-100 mg of
2-Methyl-3-nitroaniline in a small, clean, and dry test tube.

e Reagent Addition: Slowly add a few drops or a small crystal of the test reagent (e.g., a dilute
solution of a strong acid or a small amount of an oxidizing agent) to the 2-Methyl-3-
nitroaniline.

o Observation: Carefully observe the mixture for any signs of a reaction, including:

o Temperature change (exotherm or endotherm), which can be monitored with a non-contact
infrared thermometer.

o Gas evolution.
o Color change.
o Formation of a precipitate.
o Smoke or fumes.
o Documentation: Record all observations for each reagent tested.

e Scaling Up: If no reaction is observed on a small scale, the experiment can be cautiously
scaled up, but with extreme care and continuous monitoring.
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» Waste Disposal: All test mixtures should be considered hazardous waste and disposed of
accordingly.

Personal Protective Equipment (PPE)

The following diagram outlines the minimum personal protective equipment required when
handling 2-Methyl-3-nitroaniline.
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Eye Protection

Personal Protective Equipment (PPE) for 2-Methyl-3-nitroaniline

Handling 2-Methyl-3-nitroaniline

,{_—Fl_|

( Chemical Safety Goggles or Face Shield ) ( Chemical-Resistant Gloves (e.g., Nitrile) ) ( Lab Coat or Chemical-Resistant Apron ) ( NIOSH-Approved Respirator (for dusts/mists) )
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2-Methyl-3-nitroaniline Spill Response Workflow

[ Evacuate Immediate Area & Alert Others j

[ Don Appropriate PPE j

Contain the Spill with Inert Absorbent Material

Carefully Collect the Absorbed Material

Decontaminate the Spill Area

Dispose of Waste in a Labeled, Sealed Container

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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